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Compound of Interest

Compound Name: 2,4-Dimethoxybenzamide

CAS No.: 1521-95-5

Cat. No.: B3047998 Get Quote

CAS: 1521-95-5 | Formula: C₉H₁₁NO₃ | MW: 181.19 g/mol

Part 1: Chemical Identity & Strategic Relevance
2,4-Dimethoxybenzamide is a substituted benzamide derivative utilized primarily as a

pharmacophore scaffold in medicinal chemistry. It serves as a critical intermediate in the

synthesis of prokinetic agents (e.g., Itopride analogs) and novel tyrosinase inhibitors (e.g.,

AP736 derivatives) for dermatological applications.

Structural Integrity & Reactivity
The molecule features an amide group stabilized by two electron-donating methoxy groups at

the ortho and para positions.

Electronic Effect: The 2,4-dimethoxy substitution pattern significantly increases the electron

density of the aromatic ring, making it more susceptible to electrophilic aromatic substitution

than unsubstituted benzamide.

Stability: The amide bond is robust but susceptible to hydrolysis under strongly acidic or

basic conditions (releasing 2,4-dimethoxybenzoic acid and ammonia).

Part 2: Hazard Profiling & Safety Logic (GHS)
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Rationale: While specific toxicological data for this intermediate is limited in public registries, its

safety profile is derived from Structure-Activity Relationships (SAR) of the benzamide class and

its metabolic precursors.

GHS Classification (Predicted/Analog-Based)
Hazard Category Code Statement Mechanism/Logic

Acute Toxicity (Oral) H302 Harmful if swallowed.

Consistent with

benzamide (LD50

~1160 mg/kg in mice).

Skin Irritation H315 Causes skin irritation.

Amide functionality

can disrupt dermal

lipid barriers.

Eye Irritation H319
Causes serious eye

irritation.

Crystalline

particulates are

mechanically and

chemically irritating to

mucous membranes.

STOT - SE H335
May cause respiratory

irritation.

Fine dust inhalation

risk during

weighing/transfer.

Critical Toxicology Insight
Metabolic Risk: In vivo metabolism may involve O-demethylation. If the 4-methoxy group is

cleaved, it could theoretically yield a phenol derivative. Unlike p-anisidine (a known

genotoxin), the amide linkage generally reduces immediate bioavailability of the aniline

moiety, but long-term exposure should be managed as a potential reproductive hazard (H341

analog).

Signal Word:WARNING

Part 3: Physicochemical Properties & Handling
Data consolidated from experimental analogs and computed properties.
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Property Value/Description Operational Note

Physical State
White to off-white crystalline

solid

Hygroscopic potential; store in

desiccator.

Melting Point 130–160°C (Predicted range)*

Experimental MP for the nitrile

is 91°C; amides typically melt

40-60°C higher due to H-

bonding.

Solubility (Water) Low (< 1 mg/mL)

Poor aqueous solubility

requires co-solvents for

biological assays.

Solubility (Organic) High in DMSO, Ethanol, DMF

Protocol: Dissolve in DMSO for

stock solutions (up to 100

mM).

LogP ~0.8 (Computed)

Lipophilic enough to cross cell

membranes; wear double

gloves.

Part 4: Operational Protocols
A. Safe Handling Workflow
Objective: Prevent inhalation of particulates and dermal absorption.

Engineering Controls: All weighing of the solid powder must be performed inside a certified

chemical fume hood or powder containment enclosure.

PPE Selection:

Gloves: Nitrile (0.11 mm minimum) is sufficient for solid handling. If dissolved in DMSO,

use Silver Shield or double-glove (Nitrile over Latex) as DMSO permeates nitrile rapidly,

carrying the solute with it.

Respiratory: N95/P2 dust mask is mandatory if working outside a hood (not

recommended).
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B. Synthesis & Degradation Logic
The following diagram illustrates the synthesis pathway and potential degradation routes

(hydrolysis), which is critical for waste management and stability testing.

2,4-Dimethoxybenzoic Acid
(Starting Material)

Acid Chloride
(Reactive Intermediate)

SOCl2 / DMF (cat) 2,4-Dimethoxybenzamide
(Target Product)

NH3 (aq) or NH4OH

2,4-Dimethoxybenzonitrile
(Dehydrated Derivative)POCl3 / Dehydration

Hydrolysis Products
(Acid + NH3)

Strong Acid/Base
(Waste Stream)

Click to download full resolution via product page

Figure 1: Synthesis and degradation logic. The amide is stable under neutral conditions but

reverts to the acid in strong pH extremes.

C. Emergency Response (Spill/Exposure)
Inhalation: Move to fresh air immediately. The compound is a respiratory irritant; monitor for

wheezing.

Eye Contact: Flush with water for 15 minutes. Do not use neutralizing agents.

Spill Cleanup:

Do not dry sweep. This generates dust.

Wet the powder with an inert solvent (e.g., heptane or water mist) to suppress dust.

Scoop into a hazardous waste container labeled "Organic Solid - Toxic."

Part 5: Storage & Stability
Condition: Store at 2–8°C (Refrigerated) for long-term stability.

Incompatibility: Strong oxidizing agents (e.g., permanganates) and strong bases.
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Shelf Life: 24 months if kept dry and dark. (Methoxy groups are light-sensitive over

prolonged periods; amber vials are recommended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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